Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)- Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)- AR-12456 is a trapidil derivative. AR-12456 protects against serum hyperlipidemia in guinea pigs. AR-12456 has a strong antilipidemic action in guinea pigs fed a cholesterol-rich diet.
Brand Name: Vulcanchem
CAS No.: 100557-04-8
VCID: VC0519220
InChI: InChI=1S/C17H28N6O/c1-2-3-5-10-22(11-12-24)16-13-15(21-8-6-4-7-9-21)20-17-18-14-19-23(16)17/h13-14,24H,2-12H2,1H3
SMILES: CCCCCN(CCO)C1=CC(=NC2=NC=NN12)N3CCCCC3
Molecular Formula: C17H28N6O
Molecular Weight: 332.4 g/mol

Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)-

CAS No.: 100557-04-8

Cat. No.: VC0519220

Molecular Formula: C17H28N6O

Molecular Weight: 332.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Ethanol, 2-(pentyl(5-(1-piperidinyl)(1,2,4)triazolo(1,5-a)pyrimidin-7-yl)amino)- - 100557-04-8

Specification

Description AR-12456 is a trapidil derivative. AR-12456 protects against serum hyperlipidemia in guinea pigs. AR-12456 has a strong antilipidemic action in guinea pigs fed a cholesterol-rich diet.
CAS No. 100557-04-8
Molecular Formula C17H28N6O
Molecular Weight 332.4 g/mol
IUPAC Name 2-[pentyl-(5-piperidin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)amino]ethanol
Standard InChI InChI=1S/C17H28N6O/c1-2-3-5-10-22(11-12-24)16-13-15(21-8-6-4-7-9-21)20-17-18-14-19-23(16)17/h13-14,24H,2-12H2,1H3
Standard InChI Key JANOITYENFDMAC-UHFFFAOYSA-N
SMILES CCCCCN(CCO)C1=CC(=NC2=NC=NN12)N3CCCCC3
Canonical SMILES CCCCCN(CCO)C1=CC(=NC2=NC=NN12)N3CCCCC3
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator